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Compound of Interest

Compound Name: Isouron

Cat. No.: B1201401

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of Isouron stock
solutions for use in experimental settings. It includes information on the chemical properties of
Isouron, necessary safety precautions, a step-by-step preparation protocol, and storage
recommendations.

Chemical and Physical Properties

Isouron is a urea herbicide that functions by inhibiting photosynthesis.[1] Accurate preparation
of stock solutions is crucial for obtaining reliable and reproducible experimental results. The
fundamental properties of Isouron are summarized below.

Property Value Source
Molecular Formula C10H17N302 [21[3114]
Molecular Weight 211.27 g/mol [3]
CAS Number 55861-78-4 [2113114]
Appearance Solid (A.\ssum.ed, typically a

crystalline solid or powder)
Water Solubility 708 mg/L (at 20°C, pH 7) [1]
Organic Solvents Soluble in Acetonitrile. [5]
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Safety Precautions and Handling

Isouron presents moderate hazards and requires careful handling in a laboratory setting.

o Hazard Identification: Isouron is harmful if swallowed (H302) and harmful if inhaled (H332).
[2] It is also known to cause skin irritation (H315), serious eye irritation (H319), and may
cause an allergic skin reaction (H317).[6] The World Health Organization classifies it as a
Class Il moderately hazardous pesticide.[1]

» Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
Isouron. This includes:

o A standard laboratory coat.
o Chemical-resistant gloves (e.qg., nitrile).
o Safety glasses or goggles.

e Engineering Controls: Handle Isouron powder in a chemical fume hood to avoid inhalation
of dust.

» Disposal: Dispose of Isouron waste and contaminated materials in accordance with local,
regional, and national environmental regulations. Do not let the product enter drains.[6]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of Isouron. The primary
recommended solvent is Acetonitrile, as commercial solutions are available in it.[5] If other
solvents like DMSO or DMF are required, a small-scale solubility test is recommended before
proceeding.

Materials and Equipment:
 Isouron powder (purity >98%)
o Acetonitrile (Anhydrous/ACS grade or higher)

e Analytical balance
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e Spatula

e Weighing paper or boat

o Appropriate volumetric flask (e.g., 10 mL or 25 mL)

o Pipettes

e \ortex mixer

e Sonicator (optional)

» Cryo-safe storage vials (for aliquots)

Step-by-Step Procedure:

o Calculate the Required Mass:

o Use the following formula to determine the mass of Isouron needed: Mass (mg) = Desired
Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

o Example for 10 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 10 mL x 211.27
g/mol /1000 = 21.13 mg

e Weighing the Compound:

o Place a weigh boat on the analytical balance and tare it.

o Carefully weigh out the calculated mass of Isouron powder (e.g., 21.13 mg) in a chemical
fume hood.

e Dissolving the Compound:

o Transfer the weighed Isouron powder into the volumetric flask.

o Add approximately half of the final desired volume of Acetonitrile to the flask (e.g., 5 mL).

o Cap the flask and vortex thoroughly for 1-2 minutes to dissolve the compound. If the
compound does not dissolve completely, use a sonicator bath for 5-10 minutes.
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e Final Volume Adjustment:

o Once the Isouron is fully dissolved, add Acetonitrile to the flask until the bottom of the
meniscus reaches the calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

» Aliquoting and Storage:

o

Dispense the stock solution into smaller, clearly labeled, cryo-safe vials. This prevents
contamination and degradation from repeated freeze-thaw cycles.

[¢]

Short-term storage (days to weeks): Store the aliquots at 0-4°C.[3]

[e]

Long-term storage (months to years): Store the aliquots at -20°C.[3]

o

Always protect the solution from light.[3]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the Isouron stock solution preparation
workflow.
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Caption: Workflow for Isouron stock solution preparation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1201401?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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